![molecular formula C17H18F3NO2 B8471513 1-Propanamine, N-methyl-2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]- CAS No. 92387-77-4](/img/structure/B8471513.png)
1-Propanamine, N-methyl-2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]-
Cat. No. B8471513
M. Wt: 325.32 g/mol
InChI Key: OMBLQIUISAQDGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04460399
Procedure details
In this example, 13.3 g (0.0392 mole) of α-[4-(4-trifluoromethylphenoxy)-phenoxy]-N-methylpropionamide was added portionwise to a stirred slurry containing 1.5 g (0.0392 mole) of lithium aluminum hydride. The resulting mixture was refluxed for 18 hours and then chilled to about 0° C. Then 1.6 ml of water, 1.6 ml of aqueous 15% by weight sodium hydroxide, and 4.8 ml of water were successively added to the chilled mixture and the resulting mixture was stirred until a white precipitate formed. Magnesium sulfate was then added to the mixture to absorb water and then the mixture was filtered. The filter cake was washed thoroughly with ethyl ether. The combined filtrate and ethyl ether washings was evaporated under vacuum affording an oil which crystallized upon standing. Infrared spectrographic examination showed incomplete reduction and accordingly the solid was dissolved in 300 ml of ethyl ether and then 1.5 g of lithium aluminum hydride was added portionwise to this solution. The resulting mixture was refluxed for 18 hours and then chilled to about 0° C. while water (1.5 ml), aqueous (15% by weight), sodium hydroxide (1.5 ml) and water (4.5 ml) were successively added. The mixture was then stirred until a white precipitate separated out. Magnesium sulfate was added and the mixture then filtered and the filter cake washed with methylene chloride. The combined filtrate and washing was evaporated under vacuum affording the title compound as an oil. Complete reduction was confirmed by infrared spectrography and n.m.r. analysis.
Name
α-[4-(4-trifluoromethylphenoxy)-phenoxy]-N-methylpropionamide
Quantity
13.3 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[F:1][C:2]([F:24])([F:23])[C:3]1[CH:22]=[CH:21][C:6]([O:7][C:8]2[CH:20]=[CH:19][C:11]([O:12][CH:13]([CH3:18])[C:14]([NH:16][CH3:17])=O)=[CH:10][CH:9]=2)=[CH:5][CH:4]=1.[H-].[Al+3].[Li+].[H-].[H-].[H-].[OH-].[Na+].S([O-])([O-])(=O)=O.[Mg+2]>O>[F:1][C:2]([F:23])([F:24])[C:3]1[CH:22]=[CH:21][C:6]([O:7][C:8]2[CH:20]=[CH:19][C:11]([O:12][CH:13]([CH3:18])[CH2:14][NH:16][CH3:17])=[CH:10][CH:9]=2)=[CH:5][CH:4]=1 |f:1.2.3.4.5.6,7.8,9.10|
|
Inputs
Step One
|
Name
|
α-[4-(4-trifluoromethylphenoxy)-phenoxy]-N-methylpropionamide
|
|
Quantity
|
13.3 g
|
|
Type
|
reactant
|
|
Smiles
|
FC(C1=CC=C(OC2=CC=C(OC(C(=O)NC)C)C=C2)C=C1)(F)F
|
Step Two
|
Name
|
|
|
Quantity
|
1.5 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Al+3].[Li+].[H-].[H-].[H-]
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
S(=O)(=O)([O-])[O-].[Mg+2]
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
|
|
Quantity
|
4.8 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
1.6 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the resulting mixture was stirred until a white precipitate
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The resulting mixture was refluxed for 18 hours
|
|
Duration
|
18 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
formed
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to absorb water
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the mixture was filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
The filter cake was washed thoroughly with ethyl ether
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The combined filtrate and ethyl ether washings was evaporated under vacuum
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
affording an oil which
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
crystallized
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
accordingly the solid was dissolved in 300 ml of ethyl ether
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
1.5 g of lithium aluminum hydride was added portionwise to this solution
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The resulting mixture was refluxed for 18 hours
|
|
Duration
|
18 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
chilled to about 0° C. while water (1.5 ml), aqueous (15% by weight), sodium hydroxide (1.5 ml) and water (4.5 ml)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
were successively added
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
The mixture was then stirred until a white precipitate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
separated out
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
Magnesium sulfate was added
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the mixture then filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
the filter cake washed with methylene chloride
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined filtrate and washing
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was evaporated under vacuum
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(C1=CC=C(OC2=CC=C(OC(CNC)C)C=C2)C=C1)(F)F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
